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Compound of Interest

CELF3 Human Pre-designed
Compound Name:

SIRNA Set A
CAS No.: 664969-54-4
Cat. No.: B15603919

Get Quote

\ J

This document provides essential safety and logistical information for the proper disposal of the
CELF3 Human Pre-designed siRNA Set A, ensuring the safety of laboratory personnel and
compliance with regulatory standards. The following procedures are based on general best
practices for handling synthetic nucleic acids and should be supplemented by a review of your
institution's specific waste disposal policies.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Personal Protective Equipment (PPE)

Nitrile Gloves

Safety Glasses or Goggles

Laboratory Coat
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In case of a spill:

Wear a lab coat, chemical-resistant gloves, and safety glasses.[1]

Absorb the spill with a suitable absorbent material.

Clean the spill area with a decontaminating solution (e.g., 10% bleach solution), followed by
water.

Dispose of the absorbent material and cleaning supplies as biohazardous waste.

Waste Classification and Segregation

All materials that have come into contact with the CELF3 siRNA, including unused product,
reconstituted solutions, pipette tips, and culture media, should be considered potentially
biohazardous and/or chemical waste. It is critical to segregate this waste from regular
laboratory trash. Waste from sample preparation, such as supernatants from centrifugation,
should be considered potentially infectious.[2]

Waste Type Examples Disposal Container

_ Pipette tips, microfuge tubes, )
Solid Waste Biohazard Bag (Red Bag)
gloves, absorbent pads

) ) Labeled, leak-proof chemical
Unused siRNA solutions, cell _
waste container or

Liquid Waste culture media containing _ _
) biohazardous waste container
siRNA o
for liquids
Sharps Waste Needles, syringes (if used) Sharps Container

Step-by-Step Disposal Protocol

The disposal of synthetic nucleic acids like siRNA is governed by institutional and local
regulations. The following protocol provides a general framework for safe disposal.

3.1. Decontamination of Liquid Waste
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All liquid waste containing siRNA must be decontaminated before final disposal.[3]
e Method 1. Chemical Decontamination (Bleach)
o Add fresh bleach to the liquid waste to achieve a final concentration of 10%.[3]

o Allow the mixture to sit for a minimum of 30 minutes to ensure complete decontamination.

[3]

o After decontamination, the solution may be permissible for sink disposal, depending on
local regulations. Always check with your institution's Environmental Health and Safety
(EH&S) department first.[3]

e Method 2: Autoclaving
o Collect liquid waste in an autoclavable container.

o Autoclave the waste according to your institution's standard operating procedures for
biohazardous liquids.

o After cooling, the autoclaved liquid can typically be disposed of down the drain.
3.2. Disposal of Solid Waste

o Collect all solid waste that has come into contact with the siRNA (e.g., pipette tips, tubes,
gloves) in a designated biohazard bag ("red bag").[3]

e Once the bag is full, seal it securely.

» Place the sealed bag in the designated regulated medical waste container for pickup by your
institution's waste management service.

3.3. Disposal of Expired or Unused Kits
Expired or unused siRNA kits should be disposed of as chemical waste.

e If the kit is in its original packaging, it can often be handed over to your institution's EH&S
department for disposal.
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» Request the Safety Data Sheet (SDS) from the manufacturer (e.g., MedchemExpress) for
specific chemical information if required by your waste management office.[4][5]

Logical Workflow for siRNA Waste Disposal

The following diagram illustrates the decision-making process for the proper disposal of SiRNA-
contaminated materials.
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Caption: Decision workflow for sSIRNA waste segregation and disposal.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15603919/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-celf3-human-pre-designed-sirna-set-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disclaimer: The information provided is a general guide. All waste must be disposed of in
accordance with federal, state, and local environmental control regulations.[1] Always consult
your institution's Environmental Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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